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Introduction

JNJ-7777120 is a potent and selective antagonist of the histamine H4 receptor (H4R), with a Ki
value of approximately 4.5 nM.[1][2][3] It exhibits over 1,000-fold selectivity for the H4 receptor
compared to other histamine receptor subtypes (H1, H2, and H3).[1][2][3] This selectivity
makes JNJ-7777120 a valuable tool for investigating the physiological and pathophysiological
roles of the H4 receptor in various cellular processes, including inflammation, immune
responses, and chemotaxis.[2][4] These application notes provide detailed protocols for the
proper dissolution and use of INJ-7777120 in in vitro cell culture experiments.

Product Information

Property

Value

Molecular Formula

C14H16CIN3O

Molecular Weight 277.75 g/mol [1]

CAS Number 459168-41-3[1][5]

Appearance Crystalline solid[4][5]

Storage Store at -20°C for long-term stability (at least

two years).[1][4]
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Solubility of INJ-7777120

JNJ-7777120 is sparingly soluble in aqueous buffers but is soluble in organic solvents.[4][5] It
is crucial to select the appropriate solvent to prepare a stock solution that can be further diluted
into cell culture media.

Solvent Solubility

DMSO ~14 mg/mL to 56 mg/mL[1][4][5][6]
Ethanol ~2 mg/mL to 8 mg/mL][1][4][5]
Dimethylformamide (DMF) ~14 mg/mL to 20 mg/mL[4][5][6]
1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL[4][5][6]

1 eq. HCI ~27.77 mg/mL[3][7]

Water Insoluble[1]

Note: The solubility of INJ-7777120 in DMSO can be affected by moisture. It is recommended
to use fresh, anhydrous DMSO for the preparation of stock solutions.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of INJ-7777120 in dimethyl
sulfoxide (DMSO).

Materials:

JNJ-7777120 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:
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e Weighing: Accurately weigh out the desired amount of INJ-7777120 powder. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 2.78 mg of JINJ-7777120 (Molecular
Weight = 277.75 g/mol ).

o Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the JNJ-
7777120 powder.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) and sonication can aid in dissolution if necessary.[8]

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.[1][2] Stock
solutions in DMSO are stable for at least one month at -20°C and for up to one year at
-80°C.[1]

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution into cell culture medium to
achieve the desired final concentration for treating cells.

Materials:

e 10 mM JINJ-7777120 stock solution in DMSO
e Pre-warmed complete cell culture medium

« Sterile tubes for dilution

Procedure:

 Intermediate Dilution (Optional but Recommended): To minimize the final concentration of
DMSO in the cell culture, it is advisable to perform an intermediate dilution of the stock
solution in cell culture medium. For example, dilute the 10 mM stock solution 1:100 in culture
medium to obtain a 100 uM intermediate solution.

» Final Dilution: Add the appropriate volume of the intermediate or stock solution to the cell
culture plates to achieve the desired final concentration. For instance, to achieve a final
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concentration of 1 uM, add 10 pL of the 100 uM intermediate solution to 1 mL of cell culture
medium in the well.

o DMSO Control: It is essential to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the JNJ-7777120-treated wells.
The final concentration of DMSO in the cell culture medium should typically be kept below
0.5% (v/v) to avoid solvent-induced cytotoxicity.

Signaling Pathway and Experimental Workflow
JNJ-7777120 Mechanism of Action

JNJ-7777120 acts as an antagonist at the histamine H4 receptor, a G protein-coupled receptor
(GPCR). The H4 receptor primarily couples to Gai/o proteins, leading to the inhibition of
adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (CAMP) levels. By
blocking the binding of histamine to the H4 receptor, INJ-7777120 inhibits these downstream
signaling events.

JINJ-7777120 Signaling Pathway
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Caption: INJ-7777120 antagonism of the H4 receptor signaling pathway.

General Experimental Workflow for Cell-Based Assays
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The following diagram illustrates a typical workflow for utilizing INJ-7777120 in a cell-based
assay, such as a chemotaxis or cytokine release assay.

Experimental Workflow with INJ-7777120
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Caption: General workflow for cell-based assays using JINJ-7777120.
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Example Applications in Cell Culture

JNJ-7777120 has been utilized in various in vitro studies to investigate the role of the H4

receptor.

o Chemotaxis Assays: JNJ-7777120 has been shown to inhibit histamine-induced mast cell
chemotaxis with an IC50 of 40 nM.[4]

¢ Calcium Influx: The compound blocks histamine-induced calcium influx in mouse bone
marrow-derived mast cells.[1]

e Cytokine Production: JNJ-7777120 can inhibit the production of chemokines such as thymus
and activation-regulated chemokine (TARC/CCL17) and macrophage-derived chemokine
(MDC/CCL22) in antigen-stimulated cells.[2]

e Receptor Function Studies: It has been used in cell lines expressing human or mouse H4
receptors (e.g., SK-N-MC cells, U20S-H4R cells) to study receptor antagonism.[2][9]

Recommended Concentration Range: The effective concentration of INJ-7777120 will vary
depending on the cell type and the specific assay. A concentration range of 10 nM to 10 pM is a
common starting point for in vitro experiments.[2][9] It is always recommended to perform a
dose-response curve to determine the optimal concentration for your specific experimental

setup.

Safety Precautions

JNJ-7777120 is for research use only and not for human or veterinary use.[5] Standard
laboratory safety practices should be followed when handling this compound. This includes
wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat, and
safety glasses. Avoid inhalation of the powder and contact with skin and eyes.[5] Consult the
Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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